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Compound of Interest

Compound Name: S5-25932

Cat. No.: B1680430

For researchers, scientists, and drug development professionals, adherence to proper disposal
and handling protocols for all chemical products is paramount to ensure laboratory safety. The
product identified as S-25932 is a commercial cleaning agent, specifically Pine-Sol® Cleaner -
Lemon Scent. While not a typical laboratory reagent, its use in cleaning and sanitation within
research facilities necessitates a clear understanding of its properties and safe disposal
methods.

Summary of Key Information

The following table summarizes the essential information for S-25932, based on the Safety
Data Sheet (SDS) for the corresponding product.
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Characteristic Information
Product Name Pine-Sol® Cleaner - Lemon Scent
Uline Catalog No. S-25932

] Causes serious eye irritation. Causes skin
Primary Hazards o
irritation.

) ) Wear safety glasses with side shields (or
Personal Protective Equipment (PPE) _
goggles). Wear suitable gloves.

Rinse cautiously with water for several minutes.
_ , Remove contact lenses, if present and easy to
First Aid - Eye Contact ) o o )
do. Continue rinsing. If eye irritation persists:

Get medical attention.

) ) ) Wash with plenty of soap and water. If skin
First Aid - Skin Contact o ] )
irritation occurs: Get medical attention.

Storage Store away from incompatible materials.

Proper Disposal Procedures

Disposal of S-25932 should be conducted in accordance with all local, regional, and national
regulations. As a non-hazardous waste in typical quantities, the general guidelines are as
follows:

» Small Quantities (Typical Laboratory Use): For small spills or residual amounts on surfaces,
absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal. The contaminated absorbent can typically be disposed of as
regular solid waste, provided it is not mixed with any hazardous materials.

e Unused Product: If disposing of the concentrated or diluted product, do not pour it down the
drain in large quantities. While small amounts from routine cleaning are generally acceptable
for sanitary sewer systems, bulk disposal should be avoided. Consult your institution's
environmental health and safety (EHS) office for specific guidance on the disposal of larger
volumes of cleaning agents.
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o Empty Containers: Empty containers should be rinsed thoroughly with water. Once cleaned,
they can typically be recycled or disposed of as non-hazardous waste.

Logical Workflow for Handling and Disposal

The following diagram outlines the decision-making process for the safe handling and disposal
of S-25932.
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S-25932 Handling and Disposal Workflow
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Experimental Protocols and Signaling Pathways

The request for detailed experimental protocols and signaling pathways is not applicable to this
product. S-25932 is a commercial cleaning product and not a substance intended for
experimental use in research or drug development. Therefore, there are no associated
experimental methodologies or biological signaling pathways to report. The information
provided is focused on the immediate safety and logistical handling of the product within a
laboratory or research setting.

 To cite this document: BenchChem. [Proper Disposal and Safe Handling of S-25932 (Pine-
Sol® Cleaner - Lemon Scent)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680430#s-25932-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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